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Introduction

MCU-i11 is a small molecule that acts as a negative regulator of the mitochondrial calcium
uniporter (MCU) complex. It is a valuable tool for studying the physiological and pathological
roles of mitochondrial calcium signaling in various cellular processes. MCU-il11 has been
shown to reduce mitochondrial Ca2+ uptake in a variety of cell types, making it a useful
pharmacological agent for investigating the consequences of inhibiting this crucial cellular
function. This document provides detailed protocols for the use of MCU-i11 in cultured cells,
including its mechanism of action, preparation, and application in key cellular assays.

Mechanism of Action

MCU-i11 exerts its inhibitory effect on mitochondrial calcium uptake by directly targeting the
mitochondrial calcium uptake 1 (MICU1) protein, a key regulatory subunit of the MCU complex.
[1] MICUL acts as a gatekeeper for the MCU channel, preventing calcium entry at low cytosolic
calcium concentrations. MCU-i11 binds to a specific cleft in MICU1, which stabilizes the closed
conformation of the MCU complex and thus inhibits mitochondrial Ca2+ influx even when
cytosolic calcium levels rise.[1] The inhibitory action of MCU-i11 is dependent on the presence
of MICUL,; in cells lacking MICU1, the effect of MCU-il11 is lost.[1][2] This specific mechanism
of action makes MCU-il11 a targeted tool for modulating MCU activity.
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Caption: Signaling pathway of the mitochondrial calcium uniporter (MCU) and the inhibitory
action of MCU-il11.

Preparation and Storage of MCU-i11

Proper handling and storage of MCU-i11 are critical for maintaining its activity.

Reconstitution: MCU-i11 is typically supplied as a solid. Reconstitute the compound in a
suitable solvent such as DMSO to create a stock solution. For example, to prepare a 10 mM
stock solution, dissolve 1 mg of MCU-i11 (check the molecular weight on the product
datasheet) in the calculated volume of DMSO.

Storage: Store the solid compound and the stock solution at -20°C or -80°C for long-term
storage, protected from light. For short-term use, the stock solution can be stored at -20°C for
up to one month. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following tables summarize the effective concentrations and inhibitory effects of MCU-i11
in various cell lines as reported in the literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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